Cas no 1556454-55-7 (1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1556454-55-7
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD28013127
• CID: 4787185
• PubChem ID: 91088026
• Update Time: 2026-02-27

1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 1-(trifluoromethyl)pyrazole-4-carbaldehyde
• 1-Trifluoromethyl-1H-pyrazole-4-carbaldehyde
• EN300-6782439
• MFCD28013127
• CS-0183291
• Z1939445961
• SY270424
• DB-389968
• P19775
• 1556454-55-7
• SCHEMBL16759236
• BS-43502
• 1-(Trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
• CVIZRECPEHSAKE-UHFFFAOYSA-N

• MDL： MFCD28013127
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)10-2-4(3-11)1-9-10/h1-3H
• InChI Key： CVIZRECPEHSAKE-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C=O)C=N1)(F)F

Computed Properties

• Exact Mass: 164.01974721g/mol
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1556454-55-7)

1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and functional properties. The presence of a trifluoromethyl group and an aldehyde functionality at the 4-position of the pyrazole ring imparts distinct reactivity and potential biological activity. This compound, identified by its CAS number 1556454-55-7, has garnered attention due to its utility as a key intermediate in synthesizing various bioactive molecules. The trifluoromethyl group, known for its electron-withdrawing effects and metabolic stability, enhances the binding affinity of drug candidates, making it a valuable moiety in medicinal chemistry.

The pyrazole scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The aldehyde functionality in 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the construction of more complex molecules through condensation reactions with amines or hydrazines. This flexibility has made it a preferred building block in the synthesis of heterocyclic compounds with potential therapeutic applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated pyrazoles in developing novel therapeutics. Studies have demonstrated that the introduction of fluorine atoms into heterocyclic structures can modulate pharmacokinetic properties, such as bioavailability and metabolic stability. The trifluoromethyl group in 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde contributes to these desirable characteristics, enhancing the compound's suitability for drug development.

In addition to its pharmaceutical relevance, 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde has shown promise in agrochemical applications. The compound's structural features make it a potential precursor for synthesizing novel pesticides and herbicides. Researchers have explored its derivatives as inhibitors of various enzymatic pathways involved in plant growth regulation, offering a new avenue for developing environmentally sustainable agricultural solutions.

The synthesis of 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as trifluoroacetic acid and appropriate pyrazole derivatives. The key step involves introducing the aldehyde functionality at the 4-position through oxidation or formylation reactions. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize yield and purity.

Recent research has also focused on exploring the catalytic transformations of 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde. Transition metal-catalyzed reactions have been particularly effective in generating diverse functionalized pyrazoles with enhanced biological activity. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at various positions of the pyrazole ring, expanding the structural diversity of potential drug candidates.

The biological evaluation of 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde and its derivatives has revealed several interesting findings. In vitro studies have shown that certain analogs exhibit potent inhibitory activity against targets implicated in cancer progression. The trifluoromethyl group appears to play a crucial role in modulating binding interactions with these targets, suggesting its importance in achieving high efficacy.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding modes of 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde derivatives with biological targets. These studies have helped rationalize structure-activity relationships (SAR) and guide the design of more potent and selective drug candidates. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The agrochemical potential of this compound has also been investigated through field trials. Derivatives of 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde have demonstrated efficacy against a range of pests and pathogens while maintaining low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

In conclusion, 1-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1556454-55-7) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new synthetic strategies and biological activities associated with this compound, reinforcing its importance in drug discovery and sustainable agriculture.